Cas no 2228307-04-6 (3-amino-3-(1-methylcyclohexyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(1-methylcyclohexyl)cyclobutan-1-ol
• CAS No: 2228307-04-6
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5897116
• PubChem ID: 165881302
• Update Time: 2025-10-16

3-amino-3-(1-methylcyclohexyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1-methylcyclohexyl)cyclobutan-1-ol
• 2228307-04-6
• EN300-1780051

• Inchi： 1S/C11H21NO/c1-10(5-3-2-4-6-10)11(12)7-9(13)8-11/h9,13H,2-8,12H2,1H3
• InChI Key： RBMBBNOIZHECKF-UHFFFAOYSA-N
• SMILES： OC1CC(C1)(C1(C)CCCCC1)N

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(1-methylcyclohexyl)cyclobutan-1-ol

Introduction to 3-amino-3-(1-methylcyclohexyl)cyclobutan-1-ol (CAS No. 2228307-04-6)

3-amino-3-(1-methylcyclohexyl)cyclobutan-1-ol, with the CAS number 2228307-04-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclobutane ring structure and the presence of an amino group, which confers it with distinct chemical and biological properties. The compound's structure and functional groups make it a promising candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of 3-amino-3-(1-methylcyclohexyl)cyclobutan-1-ol consists of a cyclobutane ring with an amino group and a 1-methylcyclohexyl substituent. The cyclobutane ring is a four-membered ring, which imparts a high degree of strain due to the eclipsing interactions between the hydrogen atoms. This strain can influence the compound's reactivity and stability, making it an interesting subject for both synthetic and mechanistic studies.

In recent years, there has been a growing interest in compounds with cyclobutane rings due to their potential biological activities. Research has shown that such compounds can exhibit a range of pharmacological effects, including anti-inflammatory, analgesic, and neuroprotective properties. The presence of the amino group in 3-amino-3-(1-methylcyclohexyl)cyclobutan-1-ol further enhances its potential as a lead compound for drug discovery.

The synthesis of 3-amino-3-(1-methylcyclohexyl)cyclobutan-1-ol typically involves multistep reactions, often starting from readily available precursors such as cyclobutanone or cyclobutanol. Key steps in the synthesis may include the formation of the cyclobutane ring, introduction of the amino group, and functionalization of the 1-methylcyclohexyl substituent. The choice of synthetic route can significantly impact the yield and purity of the final product, making optimization crucial for large-scale production.

In terms of its biological activity, 3-amino-3-(1-methylcyclohexyl)cyclobutan-1-ol has been studied for its potential as a modulator of various biological targets. One area of focus has been its interaction with G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. Preliminary studies have shown that this compound can bind to specific GPCRs with high affinity, suggesting its potential as a ligand for these receptors.

Beyond its interaction with GPCRs, 3-amino-3-(1-methylcyclohexyl)cyclobutan-1-ol has also been investigated for its effects on cellular signaling pathways. Research has indicated that it can modulate signaling cascades involved in inflammation and pain perception, making it a candidate for the development of new anti-inflammatory and analgesic drugs. Additionally, studies have explored its neuroprotective properties, with findings suggesting that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 3-amino-3-(1-methylcyclohexyl)cyclobutan-1-ol are also an important consideration in its development as a therapeutic agent. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its effectiveness when administered to patients. These properties are influenced by factors such as lipophilicity, molecular weight, and functional group composition.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-amino-3-(1-methylcyclohexyl)cyclobutan-1-ol in various therapeutic applications. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. Further studies are needed to fully understand its therapeutic potential and to optimize dosing regimens for different conditions.

In conclusion, 3-amino-3-(1-methylcyclohexyl)cyclobutan-1-ol (CAS No. 2228307-04-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable lead compound for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as an important molecule in the field.